Cas no 604798-54-1 (N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine)

• Product Name: N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine
• CAS No: 604798-54-1
• MF: C₈H₁₅FN₂
• MW: 158.216505289078
• CID: 952221
• Update Time: 2025-05-20

N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine,N-cyclopropyl-4-fluoro-,(3R,4S)-(9CI)
• N-{[(3R,4S)-4-FLUOROPYRROLIDIN-3-YL]METHYL}CYCLOPROPANAMINE
• 3-Pyrrolidinemethanamine, N-cyclopropyl-4-fluoro-, (3R,4S)-
• SB18440
• (3R,4S)-3-cyclopropylaminomethyl-4-fluoropyrrolidine
• N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine

• Inchi： 1S/C8H15FN2/c9-8-5-10-3-6(8)4-11-7-1-2-7/h6-8,10-11H,1-5H2/t6-,8-/m1/s1
• InChI Key： QZFXTAVCZYQMQZ-HTRCEHHLSA-N
• SMILES： F[C@@H]1CNC[C@@H]1CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 24.1

Additional information on N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine

Professional Introduction to N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine (CAS No 604798-54-1)

N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine, identified by the CAS number 604798-54-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery. The presence of a cyclopropane ring and a fluorinated pyrrolidine moiety in its structure imparts distinct chemical and biological characteristics that are currently under intense investigation.

The structural framework of N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine is characterized by its stereochemical configuration, specifically the (3R,4S) arrangement of the fluoropyrrolidine ring. This stereochemistry is crucial as it influences the compound's interaction with biological targets, particularly enzymes and receptors. The cyclopropane group, known for its strain and reactivity, adds another layer of complexity to the molecule's behavior, making it an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in fluorinated pyrrolidines due to their role as key pharmacophores in various therapeutic agents. The fluorine atom's electronic properties can modulate the bioactivity of a molecule, often enhancing its metabolic stability and binding affinity. In the case of N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine, the fluorine substituent at the 4-position of the pyrrolidine ring is likely to play a critical role in its pharmacological profile. This has prompted researchers to explore its potential applications in treating a range of diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the cyclopropane and fluoropyrrolidine moieties offers a unique scaffold that can be modified to target specific biological pathways. For instance, studies have shown that similar structures can interact with enzymes involved in inflammation and pain signaling. Given these findings, N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine may serve as a valuable starting point for developing novel therapeutics.

The synthesis of N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine presents both challenges and opportunities for synthetic chemists. The stereocontrol required to achieve the (3R,4S) configuration of the fluoropyrrolidine ring is particularly demanding. However, advances in asymmetric synthesis have made it increasingly feasible to construct such complex molecules with high precision. These techniques have enabled researchers to produce enantiomerically pure samples of this compound, which is essential for evaluating its biological activity.

Recent research has also highlighted the importance of understanding the metabolic fate of fluorinated compounds. The presence of the fluorine atom can influence how a molecule is processed by the body, affecting its efficacy and safety profile. In vitro studies have begun to shed light on how N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine is metabolized by key enzymes such as cytochrome P450s. These insights are crucial for predicting potential side effects and optimizing drug design.

The potential therapeutic applications of N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine are broad and varied. Preliminary data suggest that it may have activity against several targets relevant to neurological disorders, cancer, and infectious diseases. For example, its structural features could allow it to interact with neurotransmitter receptors or inhibit key enzymes involved in tumor growth. While more extensive studies are needed to confirm these possibilities, they underscore the compound's promise as a drug candidate.

In conclusion, N-{[(3R,4S)-4-Fluoropyrrolidin-3-YL]methyl}cyclopropanamine (CAS No 604798-54-1) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure and stereochemistry make it a compelling candidate for further exploration. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a significant role in the development of next-generation therapeutics.